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Compound of Interest

Compound Name: 3-Hydroxy-3-methylpentan-2-one

Cat. No.: B12012208 Get Quote

In-Depth Technical Guide: 3-Hydroxy-3-
methylpentan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers for 3-
Hydroxy-3-methylpentan-2-one, a tertiary alpha-hydroxy ketone. The information is

presented to support research, development, and procurement activities involving this

compound.

Chemical Identity and Structure
3-Hydroxy-3-methylpentan-2-one is an organic compound with the molecular formula

C6H12O2. Its structure features a pentanone backbone with a hydroxyl group and a methyl

group attached to the third carbon atom.

Key Chemical Identifiers
A precise identification of chemical compounds is critical in scientific research and

development. The following table summarizes the primary chemical identifiers for 3-Hydroxy-3-
methylpentan-2-one.
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Identifier Type Value

CAS Number 560-24-7[1][2][3][4]

IUPAC Name 3-hydroxy-3-methylpentan-2-one[5]

PubChem CID 225147[1][5]

Molecular Formula C6H12O2[1][5][6]

Molecular Weight 116.16 g/mol [1][5][6]

InChI
InChI=1S/C6H12O2/c1-4-

6(3,8)5(2)7/h8H,4H2,1-3H3[1][5][6][7]

InChIKey
KHCUSEDRQWYNDS-UHFFFAOYSA-N[1][5]

[6][7]

Canonical SMILES CCC(C)(C(=O)C)O[1][5][6][7][8]

Synonyms
2-Pentanone, 3-hydroxy-3-methyl-[1][2][5]; 3-

hydroxy-3-methyl-2-pentanone[1]

It is important to note that the CAS number 115-22-0 is sometimes incorrectly associated with

this compound. However, CAS 115-22-0 correctly identifies 3-Hydroxy-3-methyl-2-butanone[9]

[10][11][12][13], a different chemical with the molecular formula C5H10O2.

Experimental Protocols and Signaling Pathways
Currently, detailed experimental protocols and established signaling pathways specifically

involving 3-Hydroxy-3-methylpentan-2-one are not extensively documented in publicly

available scientific literature. As a relatively simple organic molecule, it is more commonly

utilized as a building block in organic synthesis or as a reference compound in analytical

studies.

Logical Relationship of Chemical Identifiers
The following diagram illustrates the logical connection between the common name of the

compound and its fundamental chemical identifiers.
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Key Identifiers

3-Hydroxy-3-methylpentan-2-one

CAS: 560-24-7

registered as

IUPAC: 3-hydroxy-3-methylpentan-2-one

systematic name

SMILES: CCC(C)(C(=O)C)O

represented by

InChIKey: KHCUSEDRQWYNDS-UHFFFAOYSA-N

hashed as

Click to download full resolution via product page

Caption: Relationship between the chemical name and its primary identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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